Cas no 185099-67-6 (Tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: Tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 185099-67-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD00673779
• CID: 66263
• PubChem ID: 2794767
• Update Time: 2024-10-31

Tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-Boc-Nortropinone
• Benzyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• TERT-BUTYL(1R,5S)-3-OXO-8-AZABICYCLO[3.2.1]OCTANE-8-
• CARBOXYLATE
• BOC-NORTROPINONE (BOC-NTP)
• 8-AZABICYCLO[3.2.1]OCTAN-3-ONE, N-BOC PROTECTED
• TERT-BUTYL 3-OXO-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• RARECHEM EM WB 0263
• 8-Boc-8-azabicyclo[3.2.1]octan-3-one(N-Boc-nortropinone)
• BOC-NORTROPINONE
• BOC-NTP
• 8-BOC-8-AZABICYCLO[3.2.1]OCTAN-3-ONE
• N-(tert-Butoxycarbonyl)nortropinone
• TERT-BUTYL(1R,5S)-3-OXO-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• N-BOC-NOROROPINONE
• N-Boc-Notropinone
• 3-Oxo-8-azabicyclo[3.2.1]octane-8-carboxylic Acid 1,1-Dimethylethyl Ester
• N-Boc-nortropin-3-one
• 3-Oxo-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester
• N-Boc-4-Nortropinone
• 8-Boc-3-oxo-8-azabicyclo[3.2.1]octane
• N-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octan-3-one
• tert-Butyl 3-oxo-8-azaicyclo[3.2.1]octane-8-carboxylate
• Boc-nortropinone98+%
• N-Boc-nortropinone ,97%
• t-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester
• MENI
• 8-Boc-3-oxo-8-aza-bicyclo[3.2.1]octane
• W-206330
• SCHEMBL413300
• SY004645
• tert-butyl 3-oxo-8-aza-bicyclo[3.2.1]octane-8-carboxylate
• 3-Oxo-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid, tert-butyl ester
• AC-4223
• Z763781734
• MENILFUADYEXNU-UHFFFAOYSA-N
• 3-oxo-8-aza-bicyclo[3.2.1]-octane-8-carboxylic acid tert-butyl ester
• PB27511
• A812919
• tert-butyl 3-oxo-8-aza-bicyclo[3.2.1]octan-8-carboxylate
• tert-Butyl 3-oxo-8-azabicyclo[3.2.1]octan-8-carboxylate
• 185099-67-6
• BB 0305191
• CS-W001484
• EN300-52945
• Arachidicanhydride
• B3401
• DTXSID30383393
• PS-3552
• HY-W001484
• FT-0600825
• F0001-0668
• AM20090080
• AKOS004910704
• Tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate

• MDL： MFCD00673779
• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-8-4-5-9(13)7-10(14)6-8/h8-9H,4-7H2,1-3H3
• InChI Key： MENILFUADYEXNU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CC(CC1CC2)=O)=O

Computed Properties

• Exact Mass: 225.13600
• Monoisotopic Mass: 225.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1390
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 325.8°C at 760 mmHg
• Flash Point: 150.8℃
• Refractive Index: 1.507
• PSA: 46.61000
• LogP: 2.05530
• Solubility: Not determined

Tert-butyl 3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Safety Term：26-39
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds